Cas no 1261745-55-4 (4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261745-55-4
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 4910019
• Update Time: 2025-06-13

4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C14H9N3/c15-8-12-11-6-7-16-14(11)17-9-13(12)10-4-2-1-3-5-10/h1-7,9H,(H,16,17)
• InChI Key： QEBNHHPFMFSGIJ-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=C(C1C=CC=CC=1)C=2C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.7
• Topological Polar Surface Area: 52.5

Additional information on 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261745-55-4)

4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 1261745-55-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic molecule, featuring a pyrrolopyridine core, has garnered attention due to its unique structural and functional properties. The presence of both cyano and phenyl substituents imparts distinct reactivity and potential applications in drug discovery and material science.

The compound's structure, characterized by a fused pyrrole and pyridine ring system, makes it a versatile scaffold for medicinal chemistry. Such scaffolds are highly valued in the development of bioactive molecules due to their ability to interact with biological targets in specific ways. The 4-cyano group, in particular, serves as a crucial functional handle, enabling further chemical modifications and derivatization. This feature is particularly relevant in the context of designing small-molecule inhibitors or agonists for therapeutic intervention.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Pyrrolopyridines, in general, have emerged as privileged structures in drug discovery, owing to their broad spectrum of biological activities. Studies have demonstrated their utility in targeting various disease pathways, including cancer, inflammation, and neurological disorders. The specific arrangement of atoms in 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine contributes to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The cyano group can be readily converted into other functional moieties, such as carboxamides or amides, which are common pharmacophores in approved drugs. Additionally, the phenyl ring provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific biological targets. This adaptability makes 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine a valuable building block in synthetic chemistry.

The synthesis of 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyridine core with high precision. These methods not only improve yield but also minimize waste, aligning with the principles of green chemistry.

In the context of drug discovery, 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine has been explored for its potential anti-inflammatory and anticancer properties. Preclinical studies have shown that derivatives of this compound can modulate key signaling pathways involved in disease progression. For example, researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells. The ability of this molecule to interact with such targets suggests its utility in developing novel therapeutic strategies.

The role of computational chemistry has also been instrumental in understanding the behavior of 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets at the atomic level. This information is crucial for designing analogs with enhanced potency and selectivity. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

Another area where this compound shows promise is in materials science. Heterocyclic molecules like 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine can be incorporated into advanced materials with unique electronic properties. For instance, they have been explored as components in organic semiconductors and light-emitting diodes (OLEDs). The conjugated system present in the pyrrolopyridine core contributes to their ability to absorb and emit light efficiently, making them suitable for optoelectronic applications.

The future direction of research on 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine is likely to be shaped by emerging trends in chemical biology and precision medicine. As our understanding of disease mechanisms grows more sophisticated, so does the demand for targeted therapeutics. This compound's versatility makes it well-suited for addressing complex diseases that require personalized treatment approaches. By leveraging cutting-edge synthetic and analytical techniques, scientists can unlock new possibilities for its application.

In conclusion, 4-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261745-55-4) represents a fascinating intersection of chemistry and medicine. Its unique structure and functional attributes position it as a valuable tool for both academic research and industrial development. As advancements continue to be made in synthetic methodologies and drug discovery technologies, this compound is poised to play an increasingly important role in addressing some of today's most pressing health challenges.